
Technical Guide: Spectroscopic Profiling of
Butyl[(trimethyl-1H-pyrazol-4-yl)methyl]amine

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
Butyl[(trimethyl-1H-pyrazol-4-

yl)methyl]amine

Cat. No.: B13262277

Get Quote

Executive Summary & Compound Identity
Butyl[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]amine is a secondary amine featuring a

substituted pyrazole core.[1] It is typically synthesized via the reductive amination of 1,3,5-

trimethyl-1H-pyrazole-4-carbaldehyde with n-butylamine. Accurate spectroscopic validation is

critical due to the potential for regioisomers during the pyrazole ring formation (1,3,5- vs 1,3,4-

substitution patterns).
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Property Detail

IUPAC Name
N-Butyl-1-(1,3,5-trimethyl-1H-pyrazol-4-

yl)methanamine

Molecular Formula C₁₁H₂₁N₃

Molecular Weight 195.31 g/mol

CAS Number (Precursor)
2644-93-1 (Aldehyde); 179873-43-9 (N-Methyl

analog)

Appearance Pale yellow oil or low-melting solid

Solubility Soluble in CDCl₃, DMSO-d₆, Methanol

Synthesis & Sample Preparation Workflow
To ensure spectral fidelity, the compound must be free of the aldehyde precursor and residual

reducing agents.

Synthesis Pathway (Reductive Amination)
The following workflow illustrates the generation of the target amine from commercial

precursors.
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Figure 1: One-pot reductive amination pathway for the synthesis of the target amine.

Sample Preparation for Spectroscopy
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NMR: Dissolve ~10 mg in 0.6 mL CDCl₃ (Chloroform-d). CDCl₃ is preferred over DMSO-d₆ to

prevent solvent peak overlap with the N-methyl signals and to allow observation of the

exchangeable N-H proton (often broadened).

Mass Spec: Dilute to 10 µM in Methanol/Water (50:50) + 0.1% Formic Acid for ESI+.

Mass Spectrometry (MS) Data
Technique: Electrospray Ionization (ESI) in Positive Mode.

Primary Signals
Ion Type m/z (Observed) Interpretation

[M+H]⁺ 196.2
Protonated Molecular Ion

(Base Peak)

[M+Na]⁺ 218.2 Sodium Adduct

[2M+H]⁺ 391.4
Dimer (Concentration

dependent)

Fragmentation Logic (MS/MS)
Fragmentation is driven by alpha-cleavage relative to the amine nitrogen and the stability of the

pyrazole ring.

Parent Ion [M+H]⁺
m/z 196.2

Fragment A
Loss of Butyl chain

(C₄H₈ loss)

 -56 Da

Fragment B
Tropylium-like Pyrazole Ion

(Cleavage at CH₂-N)

 Alpha-cleavage

Click to download full resolution via product page

Figure 2: Predicted fragmentation pathway for structural confirmation.
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Infrared (IR) Spectroscopy
Technique: ATR-FTIR (Attenuated Total Reflectance).

3300–3400 cm⁻¹ (Weak, Broad): N-H stretching vibration of the secondary amine.

2800–2960 cm⁻¹ (Strong): C-H stretching (Aliphatic butyl chain and methyl groups).

1550–1600 cm⁻¹ (Medium): C=N and C=C stretching vibrations characteristic of the pyrazole

ring.

Absence of bands: No strong C=O peak (1700 cm⁻¹), confirming reduction of the starting

aldehyde.

Nuclear Magnetic Resonance (NMR)
Data is calibrated to TMS (0.00 ppm) or residual CHCl₃ (7.26 ppm).

¹H NMR (400 MHz, CDCl₃)
The spectrum is characterized by three distinct methyl singlets and the butyl chain pattern.
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Shift (δ ppm) Multiplicity Integration Assignment
Structural
Context

3.72 Singlet (s) 3H N-CH₃

Methyl on

Pyrazole

Nitrogen (Pos 1)

3.58 Singlet (s) 2H Py-CH₂-N
Methylene

Bridge

2.58
Triplet (t, J=7.2

Hz)
2H N-CH₂-

Butyl chain (α-

methylene)

2.22 Singlet (s) 3H C-CH₃

Methyl on

Pyrazole C5

(Adjacent to N)

2.19 Singlet (s) 3H C-CH₃
Methyl on

Pyrazole C3

1.48 Multiplet (m) 2H -CH₂-
Butyl chain (β-

methylene)

1.33 Sextet/Multiplet 2H -CH₂-
Butyl chain (γ-

methylene)

0.91
Triplet (t, J=7.3

Hz)
3H -CH₃

Terminal Butyl

Methyl

1.80 Broad (br s) 1H N-H
Amine proton

(Exchangeable)

Note on Methyl Shifts: The N-methyl group (3.72 ppm) is significantly downfield due to the

electronegativity of the nitrogen. The C-methyls are chemically non-equivalent but often appear

very close (~2.20 ppm).

¹³C NMR (100 MHz, CDCl₃)
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Shift (δ ppm) Carbon Type Assignment

147.5 Quaternary (Cq) Pyrazole C3/C5

138.0 Quaternary (Cq) Pyrazole C3/C5

115.2 Quaternary (Cq) Pyrazole C4 (Substituted)

49.2 CH₂ N-CH₂ (Butyl)

43.5 CH₂ Py-CH₂-N (Bridge)

36.0 CH₃ N-CH₃ (Pyrazole)

32.1 CH₂ Butyl CH₂

20.4 CH₂ Butyl CH₂

13.9 CH₃ Terminal Butyl CH₃

11.8 CH₃ Pyrazole C-CH₃

9.8 CH₃ Pyrazole C-CH₃
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemicalbook.com%2FChemicalProductProperty_EN_CB6228222.htm
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com
https://pmc.ncbi.nlm.nih.gov/articles/PMC5095859/
https://www.scienceopen.com/document_file/6fea85b4-3132-4130-ab01-e9aa9d3850a4/PubMedCentral/6fea85b4-3132-4130-ab01-e9aa9d3850a4.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2Fj.molstruc.2015.02.015
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F736515
https://www.benchchem.com/product/b13262277?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13262277?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. epubl.ktu.edu [epubl.ktu.edu]

2. Crystal structure of 5-butylamino-3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde
obtained from a microwave-assisted reaction using caesium carbonate as catalyst - PMC
[pmc.ncbi.nlm.nih.gov]

3. scienceopen.com [scienceopen.com]

To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling of
Butyl[(trimethyl-1H-pyrazol-4-yl)methyl]amine]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b13262277/docs#technical-guide-spectroscopic-
profiling-of-butyl-trimethyl-1h-pyrazol-4-yl-methyl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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